Cas no 1804887-72-6 (4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804887-72-6
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4839942
• Update Time: 2025-05-20

4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H8F3NO4/c1-4-3-5(16-2)6(8(14)15)7(13-4)17-9(10,11)12/h3H,1-2H3,(H,14,15)
• InChI Key： NFUDNTZXCQNRPN-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)O)C(=CC(C)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804887-72-6)

4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804887-72-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development.

The molecular structure of 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid incorporates several key functional groups, including methoxy, trifluoromethoxy, and carboxylic acid substituents. These groups contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms in the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid has been investigated for its potential role in various therapeutic applications. Its structural features suggest that it may interact with biological targets such as enzymes and receptors, thereby modulating physiological processes. Preliminary studies have indicated that this compound exhibits promising activities in the context of inflammation and immune modulation.

One of the most compelling aspects of 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid is its versatility as a building block in medicinal chemistry. The carboxylic acid moiety allows for further derivatization, enabling the synthesis of more complex molecules with tailored biological properties. Researchers have utilized this compound to develop novel analogs that exhibit enhanced efficacy and reduced side effects compared to existing therapeutic agents.

The trifluoromethoxy group is particularly noteworthy due to its ability to influence the pharmacokinetic profile of drug candidates. Fluoro-substituted compounds often demonstrate improved bioavailability and prolonged half-life, which are desirable attributes in drug development. Additionally, the methoxy group contributes to the compound's solubility and stability, further enhancing its suitability for pharmaceutical applications.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid for potential drug interactions. Molecular docking studies have revealed that this compound may bind to targets involved in metabolic disorders and neurodegenerative diseases. These findings have opened up new avenues for research and development in areas where treatment options are currently limited.

The synthesis of 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to optimize yield and purity. These techniques not only improve efficiency but also minimize waste, aligning with the principles of green chemistry.

In conclusion, 4-Methoxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804887-72-6) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the development of new drugs. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.